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Compound of Interest

Compound Name: 6-Bromoquinazolin-4-amine

CAS No.: 21419-48-7

Cat. No.: B1270323

Get Quote

Welcome to the technical support center for the synthesis of 6-Bromoquinazolin-4-amine.

This guide is structured to provide researchers, medicinal chemists, and process development

professionals with practical, in-depth solutions to common challenges encountered during the

synthesis of this valuable heterocyclic building block. Our focus is on providing not just

procedural steps, but the underlying chemical principles to empower you to troubleshoot and

optimize your reactions effectively.

Section 1: Strategic Overview of the Primary
Synthetic Pathway
The most reliable and widely adopted strategy for synthesizing 6-Bromoquinazolin-4-amine is

a multi-step sequence starting from 2-amino-5-bromobenzoic acid. This pathway is favored for

its scalability and the commercial availability of the starting materials. The core strategy

involves the initial formation of the quinazolinone ring, followed by activation of the 4-position,

and concluding with a nucleophilic amination.
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Step 1: Ring Formation Step 2: Activation Step 3: Amination

2-Amino-5-bromobenzoic Acid
6-Bromoquinazolin-4-ol

(Quinazolinone Tautomer)

 Formamide
 Heat (150-160°C) 6-Bromo-4-chloroquinazoline

 POCl₃ / PCl₅
 Heat 6-Bromoquinazolin-4-amine

 NH₃ / EtOH
 Sealed Vessel, Heat

    6-Bromo-4-chloroquinazoline       Meisenheimer Complex(Anionic Intermediate)  step1

+ NH₃

Nucleophilic
Attack

    6-Bromoquinazolin-4-amine  step2

Loss of
Leaving Group

+ Cl⁻
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6-bromoquinazolin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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